Cas no 1803608-58-3 (4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid)

• Product Name: 4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid
• CAS No: 1803608-58-3
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• CID: 4618018
• Update Time: 2025-10-29

4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)-
• 4-(4-Methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic Acid
• 4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C16H13NO2S/c1-11-4-6-12(7-5-11)13-10-20-15(16(18)19)14(13)17-8-2-3-9-17/h2-10H,1H3,(H,18,19)
• InChI Key： XLZCFFIHBLSZQB-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=C(C2=CC=C(C)C=C2)C=1N1C=CC=C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 465.4±45.0 °C at 760 mmHg
• Flash Point: 235.3±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid

Comprehensive Overview of 4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid (CAS No. 1803608-58-3): Properties, Applications, and Industry Insights

The compound 4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid (CAS No. 1803608-58-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique thiophene backbone and functional groups, this compound serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure combines a methylphenyl group, a pyrrole ring, and a carboxylic acid moiety, making it a valuable building block for drug discovery and optoelectronic applications.

In recent years, the demand for heterocyclic compounds like 4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid has surged due to their role in developing small-molecule inhibitors and organic semiconductors. Researchers are particularly interested in its potential applications in targeted therapy and photovoltaic devices, aligning with global trends toward sustainable energy and precision medicine. The compound’s CAS No. 1803608-58-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the thiophene-2-carboxylic acid derivative exhibits notable reactivity, enabling modifications at the pyrrole and carboxylic acid sites. This flexibility allows for the creation of customized derivatives tailored to specific industrial needs. For instance, its incorporation into polymeric materials enhances thermal stability and conductivity, addressing key challenges in flexible electronics—a hot topic in tech-driven markets.

The pharmaceutical industry values 4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid for its potential as a scaffold for kinase inhibitors, a class of compounds pivotal in treating chronic diseases. Online queries often link this compound to drug design and structure-activity relationship (SAR) studies, underscoring its role in rational drug development. Additionally, its low toxicity profile and biocompatibility make it a candidate for bioconjugation techniques, further expanding its utility.

Environmental and regulatory considerations also shape the discourse around this compound. As industries prioritize green chemistry, researchers explore solvent-free synthesis routes for CAS No. 1803608-58-3 to minimize waste. Such innovations align with the UN Sustainable Development Goals (SDGs), a frequently searched topic among policymakers and scientists. Furthermore, the compound’s stability under ambient conditions supports its adoption in large-scale manufacturing.

In conclusion, 4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid (CAS No. 1803608-58-3) represents a nexus of interdisciplinary research, bridging gaps between chemistry, medicine, and materials science. Its structural versatility, applicational breadth, and alignment with industry trends ensure its continued prominence in scientific and commercial spheres.